Cas no 5614-37-9 (Cyclopentyl Methyl Ether)

Cyclopentyl Methyl Ether (CPME) is a versatile ether solvent known for its favorable physicochemical properties, including a moderate boiling point (106°C), low water solubility, and high stability under both acidic and basic conditions. Its low peroxide formation rate enhances safety compared to traditional ethers like THF or diethyl ether. CPME exhibits excellent solvency for a wide range of organic compounds, making it suitable for reactions such as Grignard, hydride reductions, and polymerizations. Its immiscibility with water facilitates easy separation in biphasic systems. Additionally, CPME's low toxicity and minimal environmental impact align with green chemistry principles, offering a sustainable alternative in pharmaceutical and industrial applications.
Cyclopentyl Methyl Ether structure
Cyclopentyl Methyl Ether structure
Product Name:Cyclopentyl Methyl Ether
CAS No:5614-37-9
MF:C6H12O
MW:100.158882141113
MDL:MFCD08276401
CID:46047
PubChem ID:138539
Update Time:2025-05-27

Cyclopentyl Methyl Ether Chemical and Physical Properties

Names and Identifiers

    • Cyclopentyl Methyl Ether
    • Methoxycyclopentane (stabilized with BHT)
    • CPME
    • Cyclopentyl
    • Methoxycyclopentane
    • Cyclopentane,methoxy
    • Cyclopentyl Methyl Ether CPME
    • CYCLOPENTYL METHYL ETHER,WITH STABILIZER
    • cyclopentyl-methyl ether
    • Cyclpentyl methyl ether
    • methyl cyclopentyl ether
    • CMPE
    • CPME (stabilized with BHT)
    • Cyclopentyl Methyl Ether (stabilized with BHT)
    • Ether,cyclopentyl methyl (7CI,8CI)
    • Cyclopentane, methoxy-
    • Methoxycyclopentane; CPME; Methyl Cyclopentyl Ether;
    • Cyclopentyl methyl ether, contains 50 ppm BHT as inhibitor, ReagentPlus(R), >=99.90%
    • cylopentylmethylether
    • M1698
    • CYCLOPENTYL METHYL ETHER (CONTAINS 50 PPM BHT AS INHIBITOR)
    • 4067E5GBKB
    • Cyclopentyl methyl ether, inhibitor-free, anhydrous, >=99.9%
    • DTXSID2074958
    • cyclopentylmethylether
    • cyclopentylmethyl ether
    • SCHEMBL10330916
    • CYCLOPENTYL METHYL ETHER [MI]
    • MFCD08276401
    • EN300-1168525
    • Cyclopentane,methoxy-
    • FT-0651815
    • Cyclopentyl methyl ether, contains 50 ppm BHT as inhibitor, anhydrous, >=99.9%
    • SCHEMBL20532
    • cylopentyl-methylether
    • AT32601
    • A830935
    • AKOS015912879
    • 5614-37-9
    • Cyclopentyl methyl ether, Vetec(TM) reagent grade, 99%
    • NS00021215
    • Cyclopentyl methyl ether contains 50 ppm BHT as inhibitor, =99.90%
    • UNII-4067E5GBKB
    • Q3333694
    • methoxy-cyclopentane
    • Cyclopentyl methyl ether 98%, SuperDry, with molecular sieves, stabilized with BHT, Water≤50 ppm (by K.F.)
    • Cyclopentyl methyl ether 98%, SuperDry, stabilized with BHT, Water≤50 ppm (by K.F.)
    • anhydrous, inverted exclamation markY99.9%,contains 50 ppm BHT as inhibitor
    • DA-34934
    • DTXCID1042023
    • 611-360-9
    • FC146205
    • 445-090-6
    • Cyclopentyl methyl ether - stabilized with BHT
    • FC58722
    • MDL: MFCD08276401
    • Inchi: 1S/C6H12O/c1-7-6-4-2-3-5-6/h6H,2-5H2,1H3
    • InChI Key: SKTCDJAMAYNROS-UHFFFAOYSA-N
    • SMILES: O(C)C1CCCC1

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.86 g/mL at 25 °C
  • Melting Point: -140 °C (lit.)
  • Boiling Point: 106 °C/760 mmHg
  • Flash Point: Fahrenheit: 30.2 ° f
    Celsius: -1 ° c
  • Refractive Index: 1.4210
  • Water Partition Coefficient: Miscible with water, alcohols, ketones and hydrocarbons.
  • PSA: 9.23000
  • LogP: 1.57540
  • Solubility: Not determined

Cyclopentyl Methyl Ether Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H302,H315,H319
  • Warning Statement: P210,P305+P351+P338
  • Hazardous Material transportation number:UN 3271
  • WGK Germany:3
  • Hazard Category Code: 11-22-36/38
  • Safety Instruction: S26
  • Hazardous Material Identification: F Xn
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:Flammable area
  • Packing Group:II
  • Risk Phrases:R11; R22; R36/38
  • Safety Term:S26
  • Packing Group:II

Cyclopentyl Methyl Ether Customs Data

  • HS CODE:2909209000
  • Customs Data:

    China Customs Code:

    2909209000

    Overview:

    2909209000 Naphthenic ether\Cyclic ene ether [including its halogenation,sulfonation,Nitrosative or nitrosative derivatives and the above derivatives of cyclic terpene ethers].Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Summary:

    2909209000 other cyclanic, cyclenic or cyclotherpenic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Cyclopentyl Methyl Ether Pricemore >>

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Cyclopentyl Methyl Ether Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5614-37-9)Cyclopentyl methyl ether
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:5614-37-9)
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Purity:99%
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Shanghai Bent Chemical Co., Ltd
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(CAS:5614-37-9)Cyclopentyl Methyl Ether
Order Number:BenTe0011
Stock Status:in Stock
Quantity:t
Purity:90.0%
Pricing Information Last Updated:Wednesday, 12 November 2025 11:45
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:5614-37-9)Cyclopentyl methyl ether
Order Number:sfd21184
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Cyclopentyl Methyl Ether Related Literature

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(CAS:5614-37-9)Cyclopentyl methyl ether
LE18667
Purity:99%
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Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:5614-37-9)
SDF259;SFD263
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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